Cas no 1343013-95-5 (2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol)

• Product Name: 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol
• CAS No: 1343013-95-5
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• CID: 5843277
• PubChem ID: 63976088
• Update Time: 2025-05-21

2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanol, 1-ethyl-α,α-dimethyl-
• 2-(1-Ethyl-1h-pyrazol-5-yl)propan-2-ol
• 1-Ethyl-α,α-dimethyl-1H-pyrazole-5-methanol
• CS-0278382
• EN300-1848243
• AKOS013292083
• 1343013-95-5
• 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol

• Inchi： 1S/C8H14N2O/c1-4-10-7(5-6-9-10)8(2,3)11/h5-6,11H,4H2,1-3H3
• InChI Key： SHVRITCRGJEPTI-UHFFFAOYSA-N
• SMILES： C(C1=CC=NN1CC)(O)(C)C

Computed Properties

• Exact Mass: 154.110613074g/mol
• Monoisotopic Mass: 154.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• Density: 1.04±0.1 g/cm3(Predicted)
• Boiling Point: 263.1±15.0 °C(Predicted)
• pka: 14.50±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol

Research Briefing on 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol (CAS: 1343013-95-5) in Chemical Biology and Pharmaceutical Applications

The compound 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol (CAS: 1343013-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic alcohol derivative, characterized by its pyrazole core and ethyl substitution, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural optimization of 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol derivatives for enhanced kinase inhibition. The research team utilized computational modeling and structure-activity relationship (SAR) analysis to identify critical modifications that improve binding affinity to target kinases while maintaining favorable pharmacokinetic properties. Their findings suggest that the ethyl group at the 1-position of the pyrazole ring contributes significantly to metabolic stability, addressing a common challenge in small-molecule drug development.

In the context of anti-inflammatory applications, recent preclinical studies have investigated the mechanism of action of 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol analogs. A 2024 publication in Bioorganic & Medicinal Chemistry Letters reported that these compounds exhibit selective inhibition of cyclooxygenase-2 (COX-2) with minimal effects on COX-1, suggesting potential for developing safer nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects. The study highlighted the importance of the propan-2-ol moiety in mediating this selectivity.

From a synthetic chemistry perspective, novel methodologies for the efficient production of 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol have been developed. A recent patent application (WO2023124567) describes a catalytic asymmetric synthesis route that achieves high enantiomeric purity, addressing previous challenges in stereocontrol. This advancement is particularly relevant given the increasing importance of chirality in drug development and the compound's potential as a chiral building block.

Pharmacokinetic studies conducted in 2023 have provided valuable insights into the ADME (absorption, distribution, metabolism, and excretion) profile of 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol derivatives. The compound demonstrates favorable oral bioavailability and tissue distribution patterns in animal models, with particular accumulation observed in inflammatory tissues. These properties, combined with its synthetic tractability, position it as an attractive scaffold for further medicinal chemistry optimization.

Emerging applications in targeted protein degradation have also been explored. Researchers have successfully incorporated 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol into proteolysis-targeting chimera (PROTAC) molecules, leveraging its structural features to enhance linker flexibility and proteasome recruitment efficiency. This innovative approach, detailed in a 2024 Nature Chemical Biology publication, expands the compound's utility beyond traditional small-molecule therapeutics.

In conclusion, 2-(1-ethyl-1H-pyrazol-5-yl)propan-2-ol (CAS: 1343013-95-5) represents a versatile chemical entity with diverse applications in drug discovery and development. Its unique structural features, combined with recent synthetic and pharmacological advancements, make it a compound of significant interest for both academic and industrial researchers. Future research directions may focus on exploring its potential in combination therapies and expanding its application to additional therapeutic areas through targeted structural modifications.